5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid
CAS No.: 1261975-71-6
Cat. No.: VC11723749
Molecular Formula: C13H10FNO2
Molecular Weight: 231.22 g/mol
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Specification
| CAS No. | 1261975-71-6 |
|---|---|
| Molecular Formula | C13H10FNO2 |
| Molecular Weight | 231.22 g/mol |
| IUPAC Name | 5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H10FNO2/c1-8-2-4-11(14)10(6-8)9-3-5-12(13(16)17)15-7-9/h2-7H,1H3,(H,16,17) |
| Standard InChI Key | NAFSRSWAMXZZMA-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)F)C2=CN=C(C=C2)C(=O)O |
| Canonical SMILES | CC1=CC(=C(C=C1)F)C2=CN=C(C=C2)C(=O)O |
Introduction
5-(2-Fluoro-5-methylphenyl)pyridine-2-carboxylic acid is an organic compound belonging to the class of pyridine carboxylic acids. It is a derivative of pyridine, with a 2-fluoro-5-methylphenyl group attached at the 5-position and a carboxylic acid group at the 2-position of the pyridine ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.
Synthesis and Applications
The synthesis of 5-(2-fluoro-5-methylphenyl)pyridine-2-carboxylic acid typically involves the reaction of a pyridine derivative with a suitable aryl halide or aryl boronic acid in the presence of a catalyst. This compound can serve as an intermediate in the synthesis of pharmaceuticals or agrochemicals, where the pyridine ring and the fluorinated phenyl group provide valuable structural motifs for biological activity.
| Application | Description |
|---|---|
| Pharmaceutical Intermediates | Used in the synthesis of compounds with potential biological activity, such as enzyme inhibitors or receptor ligands. |
| Agrochemical Intermediates | May be used in the synthesis of herbicides or pesticides due to its structural similarity to known active compounds. |
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